10.1039/C5CC02641E | Disclosing the nature of thermo-responsiveness of poly(N-isopropyl acrylamide)-based polymeric micelles: aggregation or fusion?†

Disclosing the nature of thermo-responsiveness of poly(N-isopropyl acrylamide)-based polymeric micelles: aggregation or fusion?†

Chemical Communications Pub Date: 2015-06-01 DOI: 10.1039/C5CC02641E

Abstract

The apparent size increase of poly(N-isopropyl acrylamide) (PNIPAM)-based polymeric micelles upon heating was usually ascribed to their volume growth or aggregation in aqueous solution. Herein we designed a photo-cross-linkable PNIPAM-based copolymer and proposed another thermo-responsive behaviour – fusion, which is disclosed by transmission electron microscopy (TEM) after in situ fixing morphologies at desired temperatures.

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